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Compound of Interest

Compound Name: 4-Chlorophthalic acid

Cat. No.: B1346634

The following guide provides essential safety and logistical information for the proper disposal
of 4-Chlorophthalic acid, ensuring compliance and safety for researchers, scientists, and drug

development professionals. This procedure is designed to be a direct, step-by-step operational
resource.

Immediate Safety and Hazard Identification

4-Chlorophthalic acid is classified as a hazardous substance.[1] It is crucial to recognize its
potential dangers before handling and disposal. Key hazards include causing serious eye
irritation, skin irritation, and potential respiratory irritation.[1][2] It is also harmful if swallowed or
comes into contact with the skin.[3]

Key Chemical and Hazard Data:
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Property Data

Chemical Name 4-Chlorophthalic acid

CAS Number 89-20-3[2][4]

Molecular Formula CsHsClO4[2][4]

Hazard Class Halogenated Organic Acid[5]

) Skin Irritant (Category 2), Eye Irritant (Category
Primary Hazards ) )
2), Respiratory Irritant[1]

Strong oxidizing agents, Strong acids, Bases[1]

[6]7]

Incompatible Materials

Procedural Steps for Proper Disposal

Disposal of 4-Chlorophthalic acid must be handled as hazardous waste. Chemical waste
generators are responsible for consulting local, regional, and national regulations to ensure
complete and accurate classification and disposal.[1] Under no circumstances should this
chemical be disposed of down the drain or in regular trash.[6][8]

Experimental Protocol: Waste Handling and
Segregation

Objective: To safely collect, segregate, and store 4-Chlorophthalic acid waste prior to its
removal by a certified disposal facility.

Materials:

Personal Protective Equipment (PPE): Chemical safety goggles, protective gloves, lab coat.

Designated Hazardous Waste Container (properly labeled for halogenated organic waste).

Hazardous Waste Tags/Labels.

Spill containment materials.
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Methodology:

Wear Appropriate PPE: Before handling the chemical, ensure you are wearing chemical
safety goggles, compatible gloves, and a lab coat.[1][3]

Waste Segregation:

o 4-Chlorophthalic acid is a halogenated organic compound. It must be collected in a
waste container specifically designated for halogenated organic waste.[5]

o Do not mix this waste with non-halogenated organic solvents, acids, bases, or strong
oxidizing agents in the same container to prevent dangerous reactions.[1][7][9][10]

Waste Collection (Solid):

o For pure solid 4-Chlorophthalic acid or contaminated lab materials (e.g., weighing paper,
gloves), carefully sweep or transfer the solid material into a suitable, clearly labeled
hazardous waste container.[1][6]

o Heavily contaminated items like gloves or paper towels should be double-bagged or
sealed in a sturdy plastic container before being placed in the main solid waste stream.[8]

Waste Collection (Solution):

o If 4-Chlorophthalic acid is in a solvent, collect it in a designated container for
halogenated liquid waste.

o Use a funnel to avoid spills on the exterior of the container. The outside of the waste
container must remain clean.[9]

Container Management:

[e]

Use only chemically compatible containers.

o

Keep the waste container securely closed at all times, except when adding waste.[1][9]

[¢]

Do not fill the container beyond 90% of its capacity to allow for expansion.[9]
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e Labeling:
o Attach a "Hazardous Waste" tag to the container.

o Clearly write the full chemical name ("4-Chlorophthalic acid") and estimate the quantity.
If it is part of a mixture, list all constituents and their approximate percentages.[8]

e Temporary Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated satellite

accumulation area.[1][5]
o Ensure the storage location is cool, dry, and away from incompatible materials.[1][6]
» Final Disposal:

o Contact your institution's Environmental Health & Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and final disposal at an
approved waste plant.[1][3][6]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-
Chlorophthalic acid.
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Preparation & Assessment

1. Identify Waste:
4-Chlorophthalic Acid
(Halogenated Organic Acid)

'

2. Wear Full PPE:
(Goggles, Gloves, Lab Coat)

Waste Collectio vn & Segregation

3. Select Correct Waste Container:
'Halogenated Organics'

'

4. Transfer Waste to Container
(Do not exceed 90% capacity)

'

5. Securely Seal Container

Labelingv& Storage

6. Label Container:
'Hazardous Waste' &
List Contents

'

7. Store in Designated
Satellite Accumulation Area

Final Disposal

8. Arrange Pickup with EHS
or Licensed Contractor

9. Transport to Approved
Waste Disposal Facility
(e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Chlorophthalic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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